Cas no 1806316-26-6 (3-Hydroxy-5-methyl-2-phenylpyridine)
3-Hydroxy-5-methyl-2-phenylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-5-methyl-2-phenylpyridine
-
- Inchi: 1S/C12H11NO/c1-9-7-11(14)12(13-8-9)10-5-3-2-4-6-10/h2-8,14H,1H3
- InChI Key: JQRWXFPBJCIKIB-UHFFFAOYSA-N
- SMILES: OC1=CC(C)=CN=C1C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 177
- XLogP3: 2.5
- Topological Polar Surface Area: 33.1
3-Hydroxy-5-methyl-2-phenylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029003793-250mg |
3-Hydroxy-5-methyl-2-phenylpyridine |
1806316-26-6 | 95% | 250mg |
$950.60 | 2022-03-31 | |
| Alichem | A029003793-500mg |
3-Hydroxy-5-methyl-2-phenylpyridine |
1806316-26-6 | 95% | 500mg |
$1,752.40 | 2022-03-31 | |
| Alichem | A029003793-1g |
3-Hydroxy-5-methyl-2-phenylpyridine |
1806316-26-6 | 95% | 1g |
$3,010.80 | 2022-03-31 |
3-Hydroxy-5-methyl-2-phenylpyridine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 3-Hydroxy-5-methyl-2-phenylpyridine
3-Hydroxy-5-methyl-2-phenylpyridine (CAS No. 1806316-26-6): A Key Intermediate in Modern Pharmaceutical Research
3-Hydroxy-5-methyl-2-phenylpyridine, identified by its unique chemical identifier CAS No. 1806316-26-6, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic aromatic molecule has garnered considerable attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active compounds. The presence of both hydroxyl and methyl substituents on the pyridine ring enhances its reactivity, enabling diverse chemical modifications that are pivotal for drug development.
The compound's structural motif, featuring a phenyl ring attached to a pyridine core, is particularly noteworthy. This arrangement not only contributes to its stability but also facilitates interactions with biological targets, making it a promising candidate for further medicinal chemistry exploration. Recent studies have highlighted the potential of such derivatives in addressing neurological disorders, where the pyridine scaffold is known to exhibit favorable pharmacokinetic properties.
In the context of contemporary pharmaceutical research, 3-Hydroxy-5-methyl-2-phenylpyridine has been explored as a precursor for novel therapeutic agents. Researchers have leveraged its reactivity to develop analogs with enhanced binding affinity and selectivity towards specific enzymes and receptors. For instance, modifications at the hydroxyl and methyl positions have been shown to modulate the compound's interaction with targets involved in inflammation and pain management. These findings underscore the importance of this intermediate in designing next-generation pharmaceuticals.
The synthesis of 3-Hydroxy-5-methyl-2-phenylpyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The optimization of these processes not only ensures scalability but also minimizes environmental impact, aligning with the growing emphasis on sustainable chemistry practices.
From a mechanistic standpoint, the compound's reactivity is influenced by electronic and steric factors inherent to its structure. The hydroxyl group serves as a nucleophilic center, enabling electrophilic substitution reactions, while the methyl group can participate in various transformations depending on the reaction environment. This dual functionality makes 3-Hydroxy-5-methyl-2-phenylpyridine a versatile building block for constructing complex molecular architectures.
Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have predicted novel derivatives with improved pharmacological profiles by analyzing interactions at the atomic level. These simulations have guided experimental efforts, reducing trial-and-error approaches and accelerating the discovery process. Such integrative computational-experimental strategies are becoming increasingly integral to modern drug development pipelines.
The pharmacological significance of 3-Hydroxy-5-methyl-2-phenylpyridine extends beyond its role as an intermediate. Preliminary in vitro studies have demonstrated its potential as an antioxidant and anti-inflammatory agent due to its ability to scavenge reactive oxygen species and modulate inflammatory pathways. These properties make it a candidate for therapeutic applications in chronic diseases characterized by oxidative stress and inflammation.
In conclusion, 3-Hydroxy-5-methyl-2-phenylpyridine (CAS No. 1806316-26-6) stands as a cornerstone in pharmaceutical research, offering a rich structural framework for developing innovative therapeutics. Its unique chemical properties and reactivity make it indispensable for synthesizing biologically active compounds targeting neurological and inflammatory disorders. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.
1806316-26-6 (3-Hydroxy-5-methyl-2-phenylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)